Cas no 1403567-25-8 (4-Chloro-5-(2-methoxy-ethyl)-pyrimidine)

• Product Name: 4-Chloro-5-(2-methoxy-ethyl)-pyrimidine
• CAS No: 1403567-25-8
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 5189572
• Update Time: 2025-06-13

4-Chloro-5-(2-methoxy-ethyl)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(2-methoxy-ethyl)-pyrimidine
• Pyrimidine, 4-chloro-5-(2-methoxyethyl)-

• Inchi： 1S/C7H9ClN2O/c1-11-3-2-6-4-9-5-10-7(6)8/h4-5H,2-3H2,1H3
• InChI Key： RNHIAGWRDYRQLW-UHFFFAOYSA-N
• SMILES： C1=NC=C(CCOC)C(Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chloro-5-(2-methoxy-ethyl)-pyrimidine

Comprehensive Overview of 4-Chloro-5-(2-methoxy-ethyl)-pyrimidine (CAS No. 1403567-25-8): Properties, Applications, and Industry Insights

4-Chloro-5-(2-methoxy-ethyl)-pyrimidine (CAS No. 1403567-25-8) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the heterocyclic family, characterized by a six-membered ring containing nitrogen atoms, which is pivotal in designing bioactive molecules. The presence of a chloro substituent at the 4-position and a 2-methoxy-ethyl group at the 5-position enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for pyrimidine-based compounds has surged, driven by their applications in drug discovery and material science. Researchers frequently search for terms like "pyrimidine synthesis", "chloro-substituted heterocycles", and "methoxy-ethyl derivatives", reflecting the growing interest in this chemical space. The CAS No. 1403567-25-8 is particularly notable for its potential in modulating biological pathways, as evidenced by its inclusion in patents targeting kinase inhibitors and antimicrobial agents.

The physicochemical properties of 4-Chloro-5-(2-methoxy-ethyl)-pyrimidine contribute to its utility. Its molecular weight (200.64 g/mol) and moderate lipophilicity (LogP ~1.2) enable favorable solubility in organic solvents, a critical factor for high-throughput screening in drug development. Analytical techniques such as HPLC and NMR are commonly employed to validate its purity, with typical commercial grades offering ≥95% purity. These attributes align with industry standards for fine chemicals used in preclinical studies.

From an industrial perspective, scalability of pyrimidine derivatives remains a key challenge. Innovations in green chemistry and catalytic processes have addressed some synthetic hurdles, as seen in recent publications optimizing the Buchwald-Hartwig amination for analogous structures. Environmental concerns have also spurred interest in biodegradable intermediates, positioning CAS No. 1403567-25-8 as a candidate for sustainable manufacturing workflows.

Emerging trends highlight the compound's relevance in personalized medicine and cancer therapeutics. Database analyses reveal frequent co-occurrence of searches for "pyrimidine anticancer agents" and "small molecule modulators", underscoring its potential in targeted therapies. Notably, its structural analogs have demonstrated activity against tyrosine kinases, a hot topic in oncology research.

Regulatory compliance is another critical aspect for users of 4-Chloro-5-(2-methoxy-ethyl)-pyrimidine. While not classified as hazardous under major chemical inventories, proper handling protocols must be followed, including the use of PPE and fume hoods. Safety Data Sheets (SDS) typically recommend storage at 2-8°C under inert atmosphere to maintain stability, a detail often queried in chemical procurement forums.

Market intelligence indicates steady growth in the custom synthesis sector for such building blocks, with CAGR projections of 6.8% (2023-2030). This aligns with increased R&D spending in biopharmaceuticals and crop protection chemicals. Suppliers frequently list CAS No. 1403567-25-8 alongside related halogenated pyrimidines, catering to combinatorial chemistry needs.

Technological advancements have further expanded applications. The rise of AI-assisted drug design has created demand for diverse chemical libraries, where this compound serves as a valuable scaffold. Computational studies suggest its potential in molecular docking simulations, particularly for proteins with hydrophobic binding pockets.

Quality control remains paramount for end-users. Analytical certificates for 4-Chloro-5-(2-methoxy-ethyl)-pyrimidine should specify residual solvent levels (typically <500 ppm) and heavy metal content (<10 ppm), parameters frequently verified through GC-MS and ICP-OES. These specifications are crucial for researchers investigating structure-activity relationships (SAR) in medicinal chemistry programs.

Looking ahead, the scientific community continues to explore novel derivatives of CAS No. 1403567-25-8 through click chemistry and cross-coupling reactions. Its balanced electronic properties make it particularly suitable for Pd-catalyzed transformations, a technique dominating recent literature on heterocyclic functionalization.